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Get Quote

The table below consolidates the available data, which is primarily useful for inferring storage conditions

rather than providing direct instructions.

Aspect

Available Data for
Haploside C

Interpretation & Storage Implications

Physical Form

Melting Point

Spectroscopic
Data

Chemical
Structure

Not explicitly stated
(isolated from plant
material) [1]

143-145°C [3]

UV, IR, and 1H NMR
data provided [3] [1]

Acylated flavonoid
glycoside (contains
ester group) [1]

Assumed to be a solid powder. Standard handling for
solid APIs is recommended until confirmed [2].

Indicates thermal stability at standard handling
temperatures. Does not provide direct info on long-term
storage stability [3].

UV spectrum suggests potential light sensitivity.
Inference: Storage should protect from light, likely in
amber glass vials [2].

IR spectrum shows ester carbonyl (C=0) at 1730 cm~!
[3]. Inference: May be susceptible to hydrolysis in humid
conditions, necessitating low-humidity storage [2].

Proposed Stability Testing Protocol
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In the absence of specific data, a standard stability study for a new chemical entity can be initiated. The

workflow below outlines this process, based on ICH guidelines for drug stability testing [2].

Start: API Characterization

Define Storage Conditions

Intermediate: 30°C + 2°C/ 65% RH + 5% Accelerated: 40°C + 2°C / 75% RH + 5%

(Package Samples) Long-term: 25°C + 2°C / 60% RH + 5%

i

@nter into Stability Chambers)

Withdraw at Time Points

Analytical Testing

Water Content Visual Inspection Identification (e.g., IR)

(Data Analysis & Report) ‘ HPLC/Purity
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FAQs and Troubleshooting Guide

Based on general stability principles and the inferred properties of Haploside C, here are potential issues and

solutions.
Question / Potential Cause & Recommended Action & Preventive
Issue Investigation Measure

| Observed drop in potency or purity over time. | Chemical degradation, potentially via hydrolysis of the
ester group or oxidation [2] [1]. | 1. Confirm with HPLC: Compare chromatograms to identify new
degradation peaks. 2. Check water content: If high, hydrolysis is likely. Switch to tighter packaging with
desiccant [2]. 3. Test for oxidation: Package under an inert gas (e.g., Nitrogen or Argon). | | What is the
recommended container closure system? | The compound is likely sensitive to moisture and potentially
light [2] [3]. | Use an opaque or amber glass bottle with a tamper-evident closure. A polyethylene
terephthalate (PET) or polypropylene (PP) container is also suitable if compatibility is confirmed. Always
include a desiccant like silica gel inside the container [2]. | | The solid appears to clump or change
texture. | Absorption of moisture from the environment [2]. | 1. Transfer the material to a controlled
environment (low humidity) immediately. 2. Re-dry the sample if possible and feasible. 3. Re-package

using more stringent moisture barrier packaging (e.g., double bag with desiccant). |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Haploside C: Key Data for Storage Assessment]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3026230#haploside-c-

storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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